Cas no 1384428-06-1 (2-Bromocyclohexan-1-amine hydrobromide)

• Product Name: 2-Bromocyclohexan-1-amine hydrobromide
• CAS No: 1384428-06-1
• MF: C₆H₁₃Br₂N
• MW: 258.982120275497
• CID: 4727208
• PubChem ID: 71755398
• Update Time: 2025-06-14

2-Bromocyclohexan-1-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-bromocyclohexan-1-amine hydrobromide
• 2-Bromocyclohexanamine hydrobromide
• NE16794
• 2-Bromocyclohexan-1-amine hydrobromide

• Inchi： 1S/C6H12BrN.BrH/c7-5-3-1-2-4-6(5)8;/h5-6H,1-4,8H2;1H
• InChI Key： OHRFSRLWUIONFQ-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1N.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-Bromocyclohexan-1-amine hydrobromide

Recent Advances in the Application of 2-Bromocyclohexan-1-amine hydrobromide (CAS: 1384428-06-1) in Chemical Biology and Pharmaceutical Research

2-Bromocyclohexan-1-amine hydrobromide (CAS: 1384428-06-1) is a brominated cyclohexylamine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its role as a key building block in the construction of complex molecular architectures, owing to its unique reactivity profile and stereochemical properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromocyclohexan-1-amine hydrobromide in the synthesis of potent sigma-1 receptor ligands. The researchers utilized this compound as a chiral precursor to develop a series of compounds showing promising activity in neuropathic pain models. The bromine moiety at the 2-position was found to be crucial for maintaining the optimal conformation of the final molecules, while the amine group facilitated further derivatization through amide bond formation or reductive amination.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the use of 2-Bromocyclohexan-1-amine hydrobromide as a scaffold for developing novel quorum sensing inhibitors. The compound's ability to mimic natural autoinducer molecules made it particularly effective in disrupting bacterial communication pathways, offering a potential strategy against antibiotic-resistant pathogens. The hydrobromide salt form was noted for its improved solubility in biological matrices compared to the free base.

Recent synthetic methodology developments have also expanded the applications of this compound. A Nature Communications paper (2024) described a photoredox-catalyzed C-N coupling reaction using 2-Bromocyclohexan-1-amine hydrobromide as a model substrate, achieving excellent yields and stereoselectivity. This breakthrough opens new possibilities for the efficient synthesis of structurally diverse amine-containing pharmaceuticals.

From a safety and pharmacokinetic perspective, recent preclinical studies have provided valuable data on this compound. Research published in Drug Metabolism and Disposition (2023) characterized the metabolic pathways of 2-Bromocyclohexan-1-amine hydrobromide, identifying cytochrome P450 2D6 as the primary enzyme responsible for its metabolism. These findings have important implications for drug design and the prediction of potential drug-drug interactions in clinical applications.

The compound's potential extends to materials science applications as well. A 2024 Advanced Materials report highlighted its use as a monomer in the synthesis of novel bio-based polymers with tunable mechanical properties. The bromine atom serves as both a reactive handle for polymerization and a structural element influencing the material's final characteristics.

As research continues, 2-Bromocyclohexan-1-amine hydrobromide (CAS: 1384428-06-1) remains a compound of significant interest across multiple disciplines. Its unique combination of chemical properties, biological activity, and synthetic versatility positions it as a valuable tool in medicinal chemistry and chemical biology research. Future studies are expected to further explore its potential in targeted drug delivery systems and as a probe for studying biological mechanisms.